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Compound of Interest

Compound Name: BQ-788 sodium salt

Cat. No.: B1667495 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the reconstitution and

experimental use of BQ-788 sodium salt, a potent and selective endothelin B (ETB) receptor

antagonist.

Product Information
BQ-788 sodium salt is a synthetic peptide antagonist widely used in research to investigate

the physiological and pathological roles of the endothelin system. It exhibits high selectivity for

the ETB receptor, making it a valuable tool for differentiating between the functions of ETA and

ETB receptors.

Chemical and Physical Properties
Property Value References

Molecular Formula C₃₄H₅₀N₅NaO₇ [1][2]

Molecular Weight 663.79 g/mol [1][2]

CAS Number 156161-89-6 [1]

Appearance Solid

Purity ≥95%
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Biological Activity
Parameter Value Cell Line/System References

IC₅₀ (ETB Receptor) 1.2 nM
Human Girardi heart

cells

IC₅₀ (ETA Receptor) 1300 nM

Human

neuroblastoma SK-N-

MC cells

pA₂ (ETB-selective

agonist)
8.4

Isolated rabbit

pulmonary arteries

Reconstitution and Storage
Proper reconstitution and storage of BQ-788 sodium salt are crucial for maintaining its

biological activity and ensuring experimental reproducibility.

Solubility Data
Solvent Maximum Concentration References

DMSO ≥33.2 mg/mL (approx. 50 mM)

Ethanol 5 mM

PBS (pH 7.2) 10 mg/mL (approx. 15 mM)

Protocol for Reconstituting BQ-788 Sodium Salt
Preparation of Stock Solution:

It is recommended to prepare a concentrated stock solution in a high-quality, anhydrous

solvent such as DMSO.

To prepare a 10 mM stock solution, add 1.507 mL of DMSO to 1 mg of BQ-788 sodium
salt (assuming a molecular weight of 663.79 g/mol ).

Vortex gently until the solid is completely dissolved.
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Storage of Stock Solution:

Store the stock solution at -20°C.

For long-term storage, it is advisable to aliquot the stock solution into smaller volumes to

avoid repeated freeze-thaw cycles.

Under these conditions, the stock solution should be stable for at least one month.

Preparation of Working Solutions:

Dilute the stock solution to the desired working concentration using the appropriate

aqueous buffer or cell culture medium.

Ensure that the final concentration of the organic solvent (e.g., DMSO) in the experimental

setup is compatible with the biological system and does not exceed a level that could

cause toxicity (typically <0.1%).

Experimental Protocols
BQ-788 is a versatile tool for a range of in vitro and in vivo experiments. The following are

example protocols that can be adapted to specific research needs.

In Vitro Cell-Based Assay: Inhibition of Endothelin-1
Induced Calcium Mobilization
This protocol describes a method to assess the inhibitory effect of BQ-788 on endothelin-1 (ET-

1) induced calcium signaling in a cell line expressing the ETB receptor.

Materials:

Cells expressing ETB receptors (e.g., human Girardi heart cells)

Cell culture medium

BQ-788 sodium salt stock solution (10 mM in DMSO)

Endothelin-1 (ET-1)
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Calcium indicator dye (e.g., Fura-2 AM)

Assay buffer (e.g., Hanks' Balanced Salt Solution with calcium and magnesium)

96-well black, clear-bottom microplate

Fluorescence plate reader

Procedure:

Cell Seeding: Seed the cells into a 96-well plate at an appropriate density and allow them to

adhere overnight.

Dye Loading: Wash the cells with assay buffer and then incubate with the calcium indicator

dye according to the manufacturer's instructions.

BQ-788 Incubation: Wash the cells to remove excess dye and add assay buffer containing

various concentrations of BQ-788 (e.g., 0.1 nM to 1 µM). Incubate for 15-30 minutes at 37°C.

Include a vehicle control (assay buffer with the same final concentration of DMSO).

ET-1 Stimulation: Place the plate in the fluorescence plate reader and measure the baseline

fluorescence. Add ET-1 to a final concentration known to elicit a submaximal response and

immediately begin recording the fluorescence signal over time.

Data Analysis: Calculate the change in intracellular calcium concentration and plot the

response against the concentration of BQ-788 to determine the IC₅₀ value.

Workflow for In Vitro Inhibition Assay
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Caption: Workflow for an in vitro calcium mobilization assay.
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Signaling Pathway
BQ-788 acts by blocking the binding of endothelin peptides to the ETB receptor, a G-protein

coupled receptor. This inhibition prevents the activation of downstream signaling cascades.

Endothelin B Receptor Signaling Pathway
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Caption: BQ-788 blocks ET-1 binding to the ETB receptor.
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In Vivo Applications
BQ-788 has been utilized in various animal models to investigate the in vivo functions of the

ETB receptor.

Example In Vivo Dosing
Rats: Intravenous infusion of 3 mg/kg/h has been shown to completely inhibit ETB receptor-

mediated depressor responses.

Mice: Intraplantar injection of 30 nmol has been used to study its effects on hyperalgesia and

edema.

Note: These are examples, and the optimal dose and route of administration will depend on the

specific animal model and experimental design. It is essential to perform dose-response

studies to determine the most effective concentration for a particular application.

Safety and Handling
BQ-788 sodium salt is for research use only and not for human or veterinary use.

Wear appropriate personal protective equipment (PPE), including gloves, lab coat, and

safety glasses, when handling this compound.

Consult the Safety Data Sheet (SDS) for detailed safety information.

By following these guidelines and protocols, researchers can effectively utilize BQ-788 sodium
salt as a selective antagonist to explore the multifaceted roles of the endothelin B receptor in

health and disease.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols for BQ-788 Sodium
Salt]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1667495#bq-788-sodium-salt-reconstitution-for-
experimental-use]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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